![molecular formula C20H22ClN3O2S B4292039 2-{4-[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]piperazin-1-yl}ethanol](/img/structure/B4292039.png)
2-{4-[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]piperazin-1-yl}ethanol
Overview
Description
2-{4-[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]piperazin-1-yl}ethanol, commonly known as CPZEN-45, is a potent and selective inhibitor of protein kinase C (PKC) that has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
CPZEN-45 is a potent and selective inhibitor of 2-{4-[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]piperazin-1-yl}ethanol, which is a family of serine/threonine kinases that play a critical role in cell signaling and survival pathways. This compound is involved in a wide range of cellular processes, including cell proliferation, differentiation, apoptosis, and migration. CPZEN-45 binds to the catalytic domain of this compound and inhibits its activity, leading to the inhibition of downstream signaling pathways and cellular processes.
Biochemical and Physiological Effects:
CPZEN-45 has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce oxidative stress and inflammation in the brain, and improve cardiac function in animal models of heart disease. It has also been shown to have anti-inflammatory effects in animal models of inflammatory bowel disease and rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of CPZEN-45 is its high potency and selectivity for 2-{4-[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]piperazin-1-yl}ethanol, which makes it an ideal tool for studying the role of this compound in various diseases. However, one of the limitations of CPZEN-45 is its poor solubility in water, which can make it difficult to use in certain experimental settings. In addition, CPZEN-45 has not been extensively studied in human clinical trials, so its safety and efficacy in humans are not well established.
Future Directions
There are several future directions for the study of CPZEN-45. One area of research is the development of more soluble and bioavailable analogs of CPZEN-45 that can be used in human clinical trials. Another area of research is the identification of specific 2-{4-[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]piperazin-1-yl}ethanol isoforms that are targeted by CPZEN-45 and their role in various diseases. Finally, the potential therapeutic applications of CPZEN-45 in other diseases, such as autoimmune diseases and metabolic disorders, should be explored.
Scientific Research Applications
CPZEN-45 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurological disorders, and cardiovascular diseases. It has been shown to inhibit the growth and proliferation of cancer cells by targeting 2-{4-[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]piperazin-1-yl}ethanol, which plays a critical role in cell signaling and survival pathways. CPZEN-45 has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In addition, it has been shown to improve cardiac function and reduce myocardial infarct size in animal models of heart disease.
Properties
IUPAC Name |
1-(2-chlorophenothiazin-10-yl)-2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClN3O2S/c21-15-5-6-19-17(13-15)24(16-3-1-2-4-18(16)27-19)20(26)14-23-9-7-22(8-10-23)11-12-25/h1-6,13,25H,7-12,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAIGXBQKTNJMDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCO)CC(=O)N2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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